![molecular formula C14H16ClFN2O2 B3335272 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide CAS No. 1146080-30-9](/img/structure/B3335272.png)
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide
Overview
Description
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is also known by its chemical name, CFTRinh-172. CFTRinh-172 is a small molecule that has been shown to selectively inhibit the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel.
Mechanism of Action
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 selectively inhibits the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide chloride channel by binding to a specific site on the channel. This binding prevents chloride ions from passing through the channel, which reduces the movement of salt and water in and out of cells. This reduction in salt and water movement can help to reduce the buildup of mucus in the lungs of individuals with cystic fibrosis.
Biochemical and Physiological Effects:
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 has been shown to have a number of biochemical and physiological effects. In addition to its ability to selectively inhibit the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide chloride channel, 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 has also been shown to reduce the activity of other chloride channels in cells. This reduction in chloride channel activity can help to reduce the buildup of mucus in the lungs of individuals with cystic fibrosis.
Advantages and Limitations for Lab Experiments
One advantage of 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 is its ability to selectively inhibit the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide chloride channel. This selectivity makes 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 a useful tool for studying the function of the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide protein in cells. However, one limitation of 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 is its potential off-target effects on other chloride channels. This can make it difficult to interpret the results of experiments using 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172.
Future Directions
There are several future directions for research on 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172. One area of research is the development of more selective inhibitors of the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide chloride channel. This could help to reduce the potential off-target effects of 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 and improve its usefulness as a tool for studying the function of the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide protein.
Another area of research is the development of 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide modulators that can improve the function of the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide protein in cells. These modulators could be used in combination with 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 to improve the treatment of cystic fibrosis.
Finally, there is a need for further research on the long-term safety and efficacy of 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 in treating cystic fibrosis. This research could help to determine the potential of 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 as a therapeutic agent for individuals with cystic fibrosis.
Scientific Research Applications
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 has been extensively studied for its potential therapeutic properties in treating cystic fibrosis. Cystic fibrosis is a genetic disorder that affects the respiratory, digestive, and reproductive systems. The 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide protein is responsible for regulating the movement of salt and water in and out of cells in these systems. In individuals with cystic fibrosis, the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide protein is defective, leading to the buildup of thick, sticky mucus in the lungs and other organs.
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 has been shown to selectively inhibit the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide chloride channel, which can help to reduce the buildup of mucus in the lungs of individuals with cystic fibrosis. Studies have also shown that 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 can improve the function of 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide in cells that have a defective 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide protein.
properties
IUPAC Name |
2-chloro-N-[1-(4-fluorobenzoyl)piperidin-3-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClFN2O2/c15-8-13(19)17-12-2-1-7-18(9-12)14(20)10-3-5-11(16)6-4-10/h3-6,12H,1-2,7-9H2,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RALPZPVUEMBDDM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC=C(C=C2)F)NC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClFN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801191626 |
Source
|
| Record name | Acetamide, 2-chloro-N-[1-(4-fluorobenzoyl)-3-piperidinyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801191626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide | |
CAS RN |
1146080-30-9 |
Source
|
| Record name | Acetamide, 2-chloro-N-[1-(4-fluorobenzoyl)-3-piperidinyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1146080-30-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetamide, 2-chloro-N-[1-(4-fluorobenzoyl)-3-piperidinyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801191626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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